2H-1,3-Diazepin-2-one, 1,3-dihexylhexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
2H-1,3-Diazepin-2-one, 1,3-dihexylhexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
Brand Name:
Vulcanchem
CAS No.:
153181-39-6
VCID:
VC0120877
InChI:
InChI=1S/C31H46N2O3/c1-3-5-7-15-21-32-27(23-25-17-11-9-12-18-25)29(34)30(35)28(24-26-19-13-10-14-20-26)33(31(32)36)22-16-8-6-4-2/h9-14,17-20,27-30,34-35H,3-8,15-16,21-24H2,1-2H3/t27-,28-,29+,30+/m1/s1
SMILES:
CCCCCCN1C(C(C(C(N(C1=O)CCCCCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3
Molecular Formula:
C31H46N2O3
Molecular Weight:
494.7 g/mol
2H-1,3-Diazepin-2-one, 1,3-dihexylhexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
CAS No.: 153181-39-6
Main Products
VCID: VC0120877
Molecular Formula: C31H46N2O3
Molecular Weight: 494.7 g/mol
| CAS No. | 153181-39-6 |
|---|---|
| Product Name | 2H-1,3-Diazepin-2-one, 1,3-dihexylhexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)- |
| Molecular Formula | C31H46N2O3 |
| Molecular Weight | 494.7 g/mol |
| IUPAC Name | (4R,5S,6S,7R)-4,7-dibenzyl-1,3-dihexyl-5,6-dihydroxy-1,3-diazepan-2-one |
| Standard InChI | InChI=1S/C31H46N2O3/c1-3-5-7-15-21-32-27(23-25-17-11-9-12-18-25)29(34)30(35)28(24-26-19-13-10-14-20-26)33(31(32)36)22-16-8-6-4-2/h9-14,17-20,27-30,34-35H,3-8,15-16,21-24H2,1-2H3/t27-,28-,29+,30+/m1/s1 |
| Standard InChIKey | YKPHAYCUAMAQPA-XAZDILKDSA-N |
| Isomeric SMILES | CCCCCCN1[C@@H]([C@@H]([C@H]([C@H](N(C1=O)CCCCCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| SMILES | CCCCCCN1C(C(C(C(N(C1=O)CCCCCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| Canonical SMILES | CCCCCCN1C(C(C(C(N(C1=O)CCCCCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| Synonyms | (4R,5S,6S,7R)-4,7-dibenzyl-1,3-dihexyl-5,6-dihydroxy-1,3-diazepan-2-on e |
| PubChem Compound | 463325 |
| Last Modified | Nov 11 2021 |
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